Cas no 805-74-3 ([4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone)

[4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone structure
805-74-3 structure
Product name:[4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone
CAS No:805-74-3
MF:C19H12N2O6
MW:364.30838
CID:1803481
PubChem ID:243231

[4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone Chemical and Physical Properties

Names and Identifiers

    • [4-(2,4-dinitrophenoxy)phenyl]-phenylmethanone
    • 4-&lt
    • 2,4-Dinitro-phenoxy&gt
    • -benzophenon
    • HMS3080G12
    • Oprea1_600420
    • CTK5E7917
    • NSC52583
    • MLS002667545
    • 4-(2,4-Dinitro-phenoxy)-benzophenon
    • AC1L6B3R
    • Oprea1_694714
    • [4-(2,4-Dinitro-phenoxy)-phenyl]-phenyl-methanone
    • CHEMBL1723106
    • SMR001557311
    • DS-007896
    • DTXSID60287810
    • [4-(2,4-dinitrophenoxy)phenyl](phenyl)methanone
    • [4-(2,4-dinitrophenoxy)phenyl]-phenyl-methanone
    • 805-74-3
    • NSC-52583
    • AKOS000741224
    • Inchi: InChI=1S/C19H12N2O6/c22-19(13-4-2-1-3-5-13)14-6-9-16(10-7-14)27-18-11-8-15(20(23)24)12-17(18)21(25)26/h1-12H
    • InChI Key: VARRMPLWXUVENV-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 364.07
  • Monoisotopic Mass: 364.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 543
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.391
  • Boiling Point: 503.3°C at 760 mmHg
  • Flash Point: 205.4°C
  • Refractive Index: 1.65
  • PSA: 117.94000
  • LogP: 5.57270

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